N-(2,2-Diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline

• CAS No.: 81962-45-0
• Molecular Formula: C15H23N3O6
• Molecular Weight: 341.36 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline
• InChI: InChI=1S/C15H23N3O6/c1-5-16(10-14(23-6-2)24-7-3)15-12(17(19)20)8-11(4)9-13(15)18(21)22/h8-9,14H,5-7,10H2,1-4H3
• InChI Key: SJBATLKARWYACW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(OCC)OCC)C1=C(C=C(C=C1[N+](=O)[O-])C)[N+](=O)[O-]

Description

N-(2,2-Diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline is a useful research compound. Its molecular formula is C15H23N3O6 and its molecular weight is 341.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-3,5-dinitrotoluene (4.32 grams; 0.02 mole), N-ethyl-N-(2,2-diethoxyethyl)amine (3.2 grams; 0.02 mole), triethylamine (2.02 grams; 0.02 mole) and toluene (100 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at reflux overnight resulting in the formation of a precipitate. The reaction mixture was then filtered and the filtrate washed with water, dried and stripped of solvent to yield the desired product N-ethyl-N-(2,2-diethoxyethyl)-2,6-dinitro-p-toluidine.